1-Isothiocyanato-2-methyl-3-nitrobenzene
Overview
Description
“1-Isothiocyanato-2-methyl-3-nitrobenzene” is an organic compound that is used in proteomics research . It has a molecular formula of C8H6N2O2S and a molecular weight of 194.21 .
Molecular Structure Analysis
The molecule contains a total of 22 bonds, including 14 non-H bonds, 10 multiple bonds, 3 rotatable bonds, 4 double bonds, and 6 aromatic bonds . It also contains 1 six-membered ring, 1 aliphatic isothiocyanate, and 1 aromatic nitro group .Physical And Chemical Properties Analysis
“1-Isothiocyanato-2-methyl-3-nitrobenzene” appears as a white to almost white powder or crystalline substance . The boiling point, freezing point, density, and refractive index have been evaluated .Scientific Research Applications
Aldehyde Dehydrogenase (ALDH) Inhibitor
“Isothiocyanates (ITCs)” including “1-Isothiocyanato-2-methyl-3-nitrobenzene” have been studied for their potential as ALDH inhibitors . ALDH is an enzyme that plays a key role in alcohol metabolism and is associated with certain types of cancer. Inhibiting ALDH could potentially decrease the tolerance of cancer cells to certain chemotherapy drugs .
Decreasing Cisplatin Tolerance
Research has shown that “1-Isothiocyanato-2-methyl-3-nitrobenzene” can significantly decrease the cisplatin tolerance of cisplatin-resistant variant of A549 (A549CisR) and advanced (stage 4) NSCLC cell line H1581 . This suggests that this compound could potentially be used to enhance the effectiveness of cisplatin chemotherapy .
Reversing Epithelial to Mesenchymal Transition (EMT)
Long-term supplementation with “1-Isothiocyanato-2-methyl-3-nitrobenzene” has been shown to reverse the EMT phenotype and migratory potential of A549CisR to the level presented by parental A549 cells . This indicates that this compound could potentially be used to inhibit the migration and invasion of cancer cells .
Proteomics Research
“1-Isothiocyanato-2-methyl-3-nitrobenzene” is also used in proteomics research . Proteomics is the large-scale study of proteins, and this compound could potentially be used to study protein structure and function .
Materials Science
This compound is also used in materials science . While the specific applications in this field are not detailed, it’s possible that it could be used in the development of new materials or in the study of existing ones.
Safety and Hazards
properties
IUPAC Name |
1-isothiocyanato-2-methyl-3-nitrobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2S/c1-6-7(9-5-13)3-2-4-8(6)10(11)12/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQXPQPDCGJQJGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])N=C=S |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901274637 |
Source
|
| Record name | 1-Isothiocyanato-2-methyl-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901274637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Isothiocyanato-2-methyl-3-nitrobenzene | |
CAS RN |
956576-79-7 |
Source
|
| Record name | 1-Isothiocyanato-2-methyl-3-nitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=956576-79-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Isothiocyanato-2-methyl-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901274637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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